6-Bromo-2-tert-butyl-pyrazolo[1,5-a]pyridine

• Molecular Formula: C11H13BrN2
• Molecular Weight: 253.14 g/mol
• IUPAC Name: 6-bromo-2-tert-butylpyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C11H13BrN2/c1-11(2,3)10-6-9-5-4-8(12)7-14(9)13-10/h4-7H,1-3H3
• InChI Key: MXBRWTJLRKBXPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN2C=C(C=CC2=C1)Br

Description

6-Bromo-2-tert-butyl-pyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C11H13BrN2 and its molecular weight is 253.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 6-bromo-2-tert-butyl-pyrazolo[1,5-a]pyridine-3-carboxylic acid methyl ester (example 41, step 2) (1.1 g, 3.53 mmol) in H2SO4 (5 ml) and H2O (5 ml) was heated at 80° C. for 36 hours. The reaction mixture was neutralized with 2N sodium hydroxide and extracted with ethyl acetate (4×60 ml). The organic extracts were dried with sodium sulfate, filtered and evaporated to dryness. The crude product was purified by flash chromatography on silica gel (heptane:EtOAc 95:5→90:10). The desired 6-bromo-2-tert-butyl-pyrazolo[1,5-a]pyridine (370 mg, 38% yield) was obtained as a white solid, MS: m/e=254.2 (M+H+).